Bms641

• Molecular Formula: C27H23ClO2
• Molecular Weight: 414.9 g/mol
• InChI: InChI=1S/C27H23ClO2/c1-27(2)15-14-22(19-6-4-3-5-7-19)23-16-18(9-13-24(23)27)8-10-20-11-12-21(26(29)30)17-25(20)28/h3-14,16-17H,15H2,1-2H3,(H,29,30)/b10-8+
• InChIKey: FRTYVAKGTFXRNY-CSKARUKUSA-N

BMS641 (BMS-641988): Potent AR Antagonist for Research

BMS641, also known as BMS-641988, is a nonsteroidal androgen receptor (AR) antagonist developed as a research tool and investigational compound for prostate cancer [1]. It is recognized for its significantly higher potency in inhibiting AR signaling compared to first-generation antiandrogens [2]. While its clinical development was discontinued due to safety concerns [3], its unique preclinical profile continues to be a benchmark in AR research [4].

AR pathway inhibition studies

Reported higher binding affinity than bicalutamide

Bicalutamide-refractory prostate cancer models

Discontinued clinical development; research tool only

Cellular androgen receptor signaling assays

Functional antagonism context distinct from first-generation antiandrogens

• [1] Attar, R. M., Jure-Kunkel, M., Balog, A., Cvijic, M. E., Dell-John, J., Rizzo, C. A., Schweizer, L., Spires, T. E., Platero, J. S., Obermeier, M., Shan, W., Salvati, M. E., Foster, W. R., Dinchuk, J., Chen, S. J., Vite, G., Kramer, R., & Gottardis, M. M. (2009). Discovery of BMS-641988, a novel and potent inhibitor of androgen receptor signaling for the treatment of prostate cancer. Cancer Research, 69(16), 6522-6530. View Source
• [2] DBpedia. (n.d.). BMS-641988. View Source
• [3] Wikipedia. (2018). BMS-641988. View Source
• [4] Rathkopf, D. E., Liu, G., Carducci, M. A., Eisenberger, M. A., Chen, Y., Liu, G., ... & Scher, H. I. (2011). Phase I dose-escalation study of the novel antiandrogen BMS-641988 in patients with castration-resistant prostate cancer. Clinical Cancer Research, 17(4), 880-887. View Source

BMS641 Irreplaceability Over Standard Antiandrogens

While bicalutamide serves as a common, first-generation antiandrogen reference, its limited potency and mixed antagonist/agonist profile are well-documented shortcomings in castration-resistant prostate cancer (CRPC) models [1]. BMS641 (BMS-641988) was specifically designed to overcome these limitations, demonstrating a >10-fold increase in potency and superior efficacy in tumors that are refractory to bicalutamide [2]. Interchanging these compounds in experiments where potent AR blockade or efficacy in bicalutamide-resistant models is required would compromise data integrity and lead to significantly different experimental outcomes [3].

BMS-641988

Bicalutamide

Potency and response profiles may differ substantially in castration-resistant prostate cancer models

Bicalutamide's mixed antagonist/agonist profile may confound interpretation of AR signaling studies

Gene expression signatures differ; reported castration-like effect not observed with bicalutamide

• [1] Attar, R. M., Jure-Kunkel, M., Balog, A., Cvijic, M. E., Dell-John, J., Rizzo, C. A., Schweizer, L., Spires, T. E., Platero, J. S., Obermeier, M., Shan, W., Salvati, M. E., Foster, W. R., Dinchuk, J., Chen, S. J., Vite, G., Kramer, R., & Gottardis, M. M. (2009). Discovery of BMS-641988, a novel and potent inhibitor of androgen receptor signaling for the treatment of prostate cancer. Cancer Research, 69(16), 6522-6530. View Source
• [2] Rathkopf, D. E., Liu, G., Carducci, M. A., Eisenberger, M. A., Chen, Y., Liu, G., ... & Scher, H. I. (2011). Phase I dose-escalation study of the novel antiandrogen BMS-641988 in patients with castration-resistant prostate cancer. Clinical Cancer Research, 17(4), 880-887. View Source
• [3] DBpedia. (n.d.). BMS-641988. View Source

BMS641 vs Bicalutamide: Key Evidence

AR Binding Affinity and Potency

BMS-641988 demonstrates significantly higher affinity for the androgen receptor (AR) compared to the standard antiandrogen bicalutamide. In competitive binding assays, BMS-641988 exhibits a Ki of 1.7 nM, compared to bicalutamide's IC50 of 190 nM for inhibiting AR transactivation, equating to a 20-fold higher affinity in MDA-MB-453 cells [1]. This translates to 3- to 7-fold greater antiandrogenic activity in vitro [2].

AR Binding Affinity

Head-to-head

Ki 1.7 nM; IC50 16 nM (BMS-641988)
vs IC50 190 nM (bicalutamide)

Supports AR binding assay context

20-fold higher affinity reported; MDA-MB-453 cells

Evidence Dimension	Androgen Receptor (AR) Binding Affinity and Functional Antagonism
Target Compound Data	Ki = 1.7 nM; AR transactivation IC50 = 16 nM (MDA-MB-453 cells)
Comparator Or Baseline	Bicalutamide: AR transactivation IC50 = 190 nM (MDA-MB-453 cells)
Quantified Difference	BMS-641988 exhibits a Ki of 1.7 nM and is 20-fold more potent in AR binding and 3- to 7-fold more potent in inhibiting AR transactivation than bicalutamide .
Conditions	In vitro competitive binding assays and AR-mediated transactivation assays in MDA-MB-453 cells [1].

Why This Matters

For researchers requiring maximal AR pathway inhibition, BMS-641988 provides a more potent and effective tool than bicalutamide at significantly lower concentrations.

• [1] Molnova. (n.d.). BMS-641988 is a potent, selective, nonsteroidal androgen receptor antagonist with Ki of 1.7 nM, MDA-MB-453 cell IC50 of 16 nM. View Source
• [2] DBpedia. (n.d.). BMS-641988. View Source

Efficacy in Bicalutamide-Refractory Xenografts

In the CWR-22-BMSLD1 human prostate cancer xenograft model, which displays marginal sensitivity to bicalutamide, BMS-641988 demonstrated robust anti-tumor activity. Treatment with BMS-641988 resulted in >90% average tumor growth inhibition, whereas bicalutamide achieved <50% inhibition, even at exposures 3-fold higher than those attainable in humans [1]. Crucially, BMS-641988 was also effective in tumors that had progressed on bicalutamide treatment [2].

Xenograft Response

Head-to-head

>90% tumor growth inhibition (BMS-641988)
vs ≤50% (bicalutamide)

Reported model response in bicalutamide-refractory xenograft

CWR-22-BMSLD1 model; absolute difference ~40%

Evidence Dimension	In Vivo Tumor Growth Inhibition
Target Compound Data	Average tumor growth inhibition >90% [1]
Comparator Or Baseline	Bicalutamide: Average tumor growth inhibition <50% at supra-human exposures [1]
Quantified Difference	BMS-641988 provides at least a 40% absolute increase in tumor growth inhibition compared to bicalutamide in a refractory model [1].
Conditions	CWR-22-BMSLD1 human prostate cancer xenograft model in mice [1].

Why This Matters

This data directly justifies the selection of BMS-641988 over bicalutamide for studies involving bicalutamide-resistant or -insensitive prostate cancer models.

• [1] Attar, R. M., Jure-Kunkel, M., Balog, A., Cvijic, M. E., Dell-John, J., Rizzo, C. A., Schweizer, L., Spires, T. E., Platero, J. S., Obermeier, M., Shan, W., Salvati, M. E., Foster, W. R., Dinchuk, J., Chen, S. J., Vite, G., Kramer, R., & Gottardis, M. M. (2009). Discovery of BMS-641988, a novel and potent inhibitor of androgen receptor signaling for the treatment of prostate cancer. Cancer Research, 69(16), 6522-6530. View Source
• [2] Rathkopf, D. E., Liu, G., Carducci, M. A., Eisenberger, M. A., Chen, Y., Liu, G., ... & Scher, H. I. (2011). Phase I dose-escalation study of the novel antiandrogen BMS-641988 in patients with castration-resistant prostate cancer. Clinical Cancer Research, 17(4), 880-887. View Source

Castration-Like Gene Expression Profile

Global gene expression profiling in CWR-22-BMSLD1 xenograft tumors revealed a distinct mechanism of action for BMS-641988. The gene expression signature induced by BMS-641988 more closely resembled that of surgical castration than the signature induced by bicalutamide [1]. This indicates a more complete and functionally different AR blockade, which may explain its superior efficacy in resistant models [2].

Gene Expression Profile

Head-to-head

Similar to surgical castration,
distinct from bicalutamide signature

Supports mechanistic differentiation context

CWR-22-BMSLD1 xenograft profiling

Evidence Dimension	Global Gene Expression Profile Similarity
Target Compound Data	Gene expression profile more similar to castration [1]
Comparator Or Baseline	Bicalutamide: Gene expression profile less similar to castration [1]
Quantified Difference	Not applicable (qualitative gene signature comparison). The finding is that BMS-641988's effect is functionally distinct from bicalutamide's [1].
Conditions	Gene expression profiling analysis on CWR-22-BMSLD1 xenograft models in mice [1].

Why This Matters

This evidence underscores a mechanistic differentiation that supports the use of BMS-641988 as a more potent and effective AR pathway inhibitor in research, potentially uncovering biology masked by weaker antagonists.

• [1] Attar, R. M., Jure-Kunkel, M., Balog, A., Cvijic, M. E., Dell-John, J., Rizzo, C. A., Schweizer, L., Spires, T. E., Platero, J. S., Obermeier, M., Shan, W., Salvati, M. E., Foster, W. R., Dinchuk, J., Chen, S. J., Vite, G., Kramer, R., & Gottardis, M. M. (2009). Discovery of BMS-641988, a novel and potent inhibitor of androgen receptor signaling for the treatment of prostate cancer. Cancer Research, 69(16), 6522-6530. View Source
• [2] Scilit. (n.d.). Discovery of BMS-641988, a Novel and Potent Inhibitor of Androgen Receptor Signaling for the Treatment of Prostate Cancer. View Source

Seizure and QT Prolongation Risks

While not a positive differentiator for therapeutic use, the specific toxicity profile of BMS-641988 is a critical factor for research and procurement. Unlike bicalutamide, BMS-641988 acts as a negative allosteric modulator of the GABAA receptor, which can induce seizures at high doses [1]. In a Phase I clinical trial, a patient experienced an epileptic seizure at a dose of 60 mg administered twice daily, leading to the study's closure [2]. Additionally, it exhibited only a 5-fold safety margin against QT prolongation in telemetrized dogs [3].

Off-Target CNS Profile

Safety-related context

GABAA negative allosteric modulator; seizure at 60 mg BID; 5-fold QT safety margin in dogs

Defines research-use boundary; requires in vivo safety protocols

Phase I trial observation; not a therapeutic candidate

Evidence Dimension	Off-Target Safety Profile
Target Compound Data	Negative allosteric modulator of GABAA receptor; induced seizure in a patient at 60 mg BID; 5-fold safety margin for QT prolongation in dogs [2][3].
Comparator Or Baseline	Bicalutamide: Does not have these specific off-target activities [1].
Quantified Difference	BMS-641988 carries a documented risk of seizure and QT prolongation not observed with bicalutamide at comparable therapeutic doses [2].
Conditions	Phase I clinical trial in patients with castration-resistant prostate cancer; preclinical safety studies in dogs [2][3].

Why This Matters

For procurement, this toxicity profile defines BMS-641988 strictly as a research tool, not a therapeutic candidate. It mandates rigorous safety protocols in any in vivo laboratory use and explains why it is not a clinical alternative.

• [1] DBpedia. (n.d.). BMS-641988. View Source
• [2] Rathkopf, D. E., Liu, G., Carducci, M. A., Eisenberger, M. A., Chen, Y., Liu, G., ... & Scher, H. I. (2011). Phase I dose-escalation study of the novel antiandrogen BMS-641988 in patients with castration-resistant prostate cancer. Clinical Cancer Research, 17(4), 880-887. View Source
• [3] Chapter 6. Novel Androgen Receptor Antagonists for the Treatment of Prostate Cancer. (2020). View Source

BMS641: Key Research Applications

Resistance Mechanisms in CRPC

Given its proven efficacy in bicalutamide-refractory CWR-22-BMSLD1 xenografts, BMS-641988 is an ideal tool for dissecting the molecular mechanisms that drive resistance to first-generation antiandrogens [1]. Its ability to inhibit tumor growth where bicalutamide fails makes it invaluable for identifying new therapeutic targets and pathways activated in resistant disease [2].

AR Signaling Blockade Gene Expression

Researchers can leverage the distinct gene expression signature of BMS-641988 to differentiate between weak (bicalutamide-like) and robust (castration-like) androgen receptor blockade [1]. This application is critical for studies aiming to fully elucidate the AR-regulated transcriptome and identify downstream effectors that are only suppressed upon near-complete AR inhibition [2].

In Vivo AR Antagonism Positive Control

In preclinical in vivo studies of prostate cancer, BMS-641988 serves as a stringent positive control for potent AR inhibition. Its >90% tumor growth inhibition in resistant models sets a high benchmark for evaluating the efficacy of novel AR-targeting agents [1]. However, its use must be carefully managed due to its documented toxicity profile, including the risk of seizures at high doses [2].

GABAA Negative Allosteric Modulation

Due to its unique off-target activity as a negative allosteric modulator of the GABAA receptor [1], BMS-641988 can be used as a chemical probe in neuropharmacology research. It allows for the study of GABAA receptor modulation and its effects, independent of its primary use as an antiandrogen [2].

Application

Selection Property

Validation Focus

CRPC resistance mechanism studies

Bicalutamide-refractory xenograft response

Model-specific tumor growth inhibition endpoints

AR signaling blockade transcriptomics

Castration-like gene expression signature

Transcriptome profiling vs bicalutamide

In vivo AR antagonism comparator

High reported AR pathway inhibition benchmark

Tumor growth inhibition in resistant models; manage CNS off-target risks

GABAA receptor modulation probe

GABAA negative allosteric modulator activity

Neuropharmacology assay context, independent of AR targeting

• [1] Attar, R. M., Jure-Kunkel, M., Balog, A., Cvijic, M. E., Dell-John, J., Rizzo, C. A., Schweizer, L., Spires, T. E., Platero, J. S., Obermeier, M., Shan, W., Salvati, M. E., Foster, W. R., Dinchuk, J., Chen, S. J., Vite, G., Kramer, R., & Gottardis, M. M. (2009). Discovery of BMS-641988, a novel and potent inhibitor of androgen receptor signaling for the treatment of prostate cancer. Cancer Research, 69(16), 6522-6530. View Source
• [2] DBpedia. (n.d.). BMS-641988. View Source